BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Analysis of 4-Isopropoxy-3-
(methoxymethyl)benzaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-Isopropoxy-3-

Compound Name:

(methoxymethyl)benzaldehyde
CAS No.: 947012-59-1
Cat. No.: B1322182

Get Quote

\ J

Technical Guide for Drug Development & Analytical Chemistry

Executive Summary & Chemical Identity[1][2][3][4]

4-1sopropoxy-3-(methoxymethyl)benzaldehyde (CAS: 947012-59-1) is a specialized
intermediate used in the synthesis of advanced pharmaceutical ingredients (APIs), particularly
in the development of phosphodiesterase 4 (PDE4) inhibitors and non-steroidal anti-
inflammatory drugs (NSAIDs).[1][2] Its structural uniqueness lies in the coexistence of a labile
isopropoxy ether and a chemically versatile methoxymethyl ether on the benzaldehyde core.[1]

[2]

This guide provides a rigorous structural elucidation framework, moving beyond basic
characterization to address the specific analytical challenges posed by its ether-rich scaffold.[1]

[2]

Chemical Profile
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Property Specification

CAS Number 947012-59-1
3-(Methoxymethyl)-4-(propan-2-

UPAC Name yléxy)ben:aldehztje e

Molecular Formula C12H1603

Molecular Weight 208.25 g/mol

Appearance Colorless to pale yellow viscous oil (typically)

Solubility Soluble in DMSO, Methanol, Chloroform,

Dichloromethane

Structural Elucidation Strategy

The validation of this molecule requires confirming three distinct functionalities: the aldehyde
carbonyl, the isopropoxy chain, and the methoxymethyl (MOM-like) ether.[1][2] The primary
analytical risk is distinguishing the methoxymethyl group from a simple methoxy group or an
impurity derived from hydrolysis.[1][2]

Analytical Workflow

The following diagram outlines the logical flow for confirming the structure and purity of the
compound.

Step 3: Carbon Count Step 4: Isomer Check NOESY/ROESY

Crude/Purified Sample

Click to download full resolution via product page

Figure 1: Step-by-step analytical workflow for structural validation.

Spectroscopic Analysis (The Core)
Mass Spectrometry (LC-MS)[1][2][4]

« lonization Mode: ESI+ (Electrospray lonization, Positive Mode)[1][2]
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» Expected Signal:
o [M+H]*: 209.26 m/z[1][2]
o [M+Na]*: 231.25 m/z[1][2]

o Fragmentation Risk: The isopropoxy group is prone to in-source fragmentation (loss of
propene, -42 Da), often showing a peak at 167.2 m/z (phenol derivative).[1][2] Do not
mistake this for the parent mass.[1][2]

Nuclear Magnetic Resonance (NMR)

The NMR spectrum is the definitive tool for distinguishing this molecule from its isomers (e.g.,
3-isopropoxy-4-methoxymethyl...).[1][2]

Predicted 1H NMR Data (400 MHz, CDCls)

Note: Chemical shifts (8) are estimates based on electronic shielding effects of the
benzaldehyde core.
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group.[1][2]

Critical Distinction: Methoxy vs. Methoxymethyl

A common error is misidentifying the methoxymethyl (MOM) group as a simple methoxy group.

[11[2]
e Ar-OCHs: Appears at ~3.8-3.9 ppm.[1][2]
e Ar-CH2-OCHs: The CH: appears at ~4.5 ppm and the OCHs at ~3.4 ppm.[1][2]

» Observation: If you see a singlet at 3.8 ppm, you have the wrong molecule (likely 4-
isopropoxy-3-methoxybenzaldehyde).[1][2]

13C NMR & DEPT[1][2]

e Carbonyl (C=0): ~190.5 ppm.[1][2][3]

Aromatic C-O: Two peaks at ~160 ppm (C4) and ~128 ppm (C3).[1][2]

Benzylic CHz: ~68-70 ppm (Downfield due to oxygen).[1][2]

Isopropoxy CH: ~71 ppm.[1][2]

Aliphatic OMe: ~58 ppm.[1][2]

Isopropoxy CHs: ~22 ppm.[1][2]

Visualizing Connectivity (HMBC)[1][2]

Heteronuclear Multiple Bond Correlation (HMBC) is essential to prove the methoxymethyl
group is attached to the ring and not an impurity.[1][2]
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Figure 2: Key HMBC correlations required to confirm regiochemistry.

Synthesis & Impurity Profiling[1][2]

Understanding the synthesis route helps anticipate impurities.[1][2] This molecule is typically
synthesized via chloromethylation or from a hydroxymethyl precursor.[1][2]

Route A: From 3-Hydroxymethyl-4-
iIsopropoxybenzaldehyde[1][2][6]

e Precursor: 3-(Hydroxymethyl)-4-isopropoxybenzaldehyde.[1][2][4]
o Reagent: Methyl iodide (Mel) / NaH or Dimethyl sulfate.

o Key Impurity: Unreacted alcohol (Broad OH stretch in IR, loss of 3.45 ppm singlet in NMR).
[1][2]

Route B: Chloromethylation (Blanc Reaction)[1][2]

o Precursor: 4-Isopropoxybenzaldehyde.[1][2][5][6][4][7]
e Reagent: HCHO / HCI (forms -CH2zCl), then MeOH/Base.

o Key Impurity:Bis-chloromethyl ether (Carcinogenic risk, monitor strictly) or Dimer formation
(two rings linked by a methylene bridge).[1][2]
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Stability Warning

o Acid Sensitivity: The methoxymethyl (MOM) ether is acid-labile.[1][2] Exposure to strong
acids (HCI, TFA) will hydrolyze the ether back to the alcohol or form a polymeric benzyl
cation species.[1][2]

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

Experimental Protocol: Purity Check (HPLC)

Objective: Quantify purity and detect the "des-methyl" impurity (alcohol form).
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 um).[1][2]
o Mobile Phase A: Water + 0.1% Formic Acid.[1][2]
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]
o Gradient:
o 0-2 min: 5% BJ[1][2]
o 2-15 min: 5% -> 95% B[1][2]
o 15-20 min: 95% B[1][2]
e Detection: UV at 254 nm (aromatic ring) and 280 nm (aldehyde).[1][2]
o Retention Time Logic:
o The target molecule (ether) is less polar than the alcohol precursor.[1][2]
o Order of Elution: Alcohol Impurity — Target Molecule — Dimer Impurities.[1][2]

References

e ChemScene. (2024).[1][2] Product Data Sheet: 4-Isopropoxy-3-
(methoxymethyl)benzaldehyde (CAS 947012-59-1).[1][2][7]Link[1][2]
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Analog). National Library of Medicine.[1][2] Link[1][2]

¢ ChemicalBook. (2024).[1][2] Synthesis and Properties of Alkoxybenzaldehydes.Link[1][2]

« Silverstein, R. M., et al. (2014).[1][2] Spectrometric Identification of Organic Compounds.[1]
[2] 8th Edition.[1][2] Wiley.[1][2] (Standard reference for NMR shifts of benzylic ethers).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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